Cas no 123334-28-1 (Copper, tetrakis[m-[2-hydroxy-3,5-bis(1-methylethyl)benzoato-kO:kO']]di-, (Cu-Cu), hydrate (9CI))

Copper, tetrakis[m-[2-hydroxy-3,5-bis(1-methylethyl)benzoato-kO:kO']]di-, (Cu-Cu), hydrate (9CI) structure
123334-28-1 structure
Product Name:Copper, tetrakis[m-[2-hydroxy-3,5-bis(1-methylethyl)benzoato-kO:kO']]di-, (Cu-Cu), hydrate (9CI)
CAS No:123334-28-1
MF:C26H36CuO7
MW:524.105850219727
CID:213803
PubChem ID:24860976
Update Time:2025-04-19

Copper, tetrakis[m-[2-hydroxy-3,5-bis(1-methylethyl)benzoato-kO:kO']]di-, (Cu-Cu), hydrate (9CI) Chemical and Physical Properties

Names and Identifiers

    • Copper, tetrakis[m-[2-hydroxy-3,5-bis(1-methylethyl)benzoato-kO:kO']]di-, (Cu-Cu), hydrate (9CI)
    • Copper, tetrakis[m-[2-hydroxy-3,5-bis(1-methylethyl)benzoato-kO:kO']]di-, (Cu-Cu), hydrate (9C...
    • 2-Hydroxy-3,5-bis(1-methylethyl)benzoic acid copper(II) complex
    • 123334-28-1
    • Copper, tetrakis[mu-[2-hydroxy-3,5-bis(1-methylethyl)benzoato-kappaO:kappaO']]di-, (Cu-Cu), hydrate (9CI)
    • AKOS025294213
    • copper;2-carboxy-4,6-di(propan-2-yl)phenolate;hydrate
    • DB-230128
    • MDL: MFCD00167218
    • Inchi: 1S/2C13H18O3.Cu.H2O/c2*1-7(2)9-5-10(8(3)4)12(14)11(6-9)13(15)16;;/h2*5-8,14H,1-4H3,(H,15,16);;1H2/q;;+2;/p-2
    • InChI Key: SXWHJKRSFYUWQB-UHFFFAOYSA-L
    • SMILES: [Cu+2].[O-]C1=C(C(=O)O)C=C(C=C1C(C)C)C(C)C.[O-]C1=C(C(=O)O)C=C(C=C1C(C)C)C(C)C.O

Computed Properties

  • Exact Mass: 525.19144
  • Monoisotopic Mass: 525.191
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 554
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 25
  • Topological Polar Surface Area: 116

Experimental Properties

  • Color/Form: Solids
  • Density: g/cm3
  • Boiling Point: 324.5°Cat760mmHg
  • Flash Point: 164.3°C
  • PSA: 146.56
  • Solubility: Not determined

Copper, tetrakis[m-[2-hydroxy-3,5-bis(1-methylethyl)benzoato-kO:kO']]di-, (Cu-Cu), hydrate (9CI) Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi

Copper, tetrakis[m-[2-hydroxy-3,5-bis(1-methylethyl)benzoato-kO:kO']]di-, (Cu-Cu), hydrate (9CI) Pricemore >>

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